2-acetyl-5-(4-methylphenyl)-1'-phenyl-3'-(2-thienyl)-3,4-dihydro-1'H,2H-3,4'-bipyrazole

• IUPAC Name: 1-[5-(4-methylphenyl)-3-(1-phenyl-3-thiophen-2-ylpyrazol-4-yl)-3,4-dihydropyrazol-2-yl]ethanone
• InChI: InChI=1S/C25H22N4OS/c1-17-10-12-19(13-11-17)22-15-23(29(26-22)18(2)30)21-16-28(20-7-4-3-5-8-20)27-25(21)24-9-6-14-31-24/h3-14,16,23H,15H2,1-2H3
• InChI Key: CEFIDCFMTGIGDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(C2)C3=CN(N=C3C4=CC=CS4)C5=CC=CC=C5)C(=O)C
• Molecular Formula: C25H22N4OS
• Molecular Weight: 426.5 g/mol

Description

2-acetyl-5-(4-methylphenyl)-1'-phenyl-3'-(2-thienyl)-3,4-dihydro-1'H,2H-3,4'-bipyrazole is a useful research compound. Its molecular formula is C25H22N4OS and its molecular weight is 426.54. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Theoretical Studies

The crystal structure of this compound, denoted as “L,” has been investigated. It is monoclinic with a space group of P21/c. The unit cell parameters are as follows:

The molecule forms intermolecular hydrogen bonds, with C5–H5 acting as donors and oxygen atoms of N-oxide groups as acceptors (O1······H5) at a distance of 2.638 Å. .

Analytical Application

Under optimized conditions, a linear calibration curve was established for nickel concentrations ranging from 9.2 × 10^(-7) M to 8.4 × 10^(-3) M. The method’s detection limit was 6.0 × 10^(-7) M Ni^2+. Importantly, interference from other ions was minimal, even at concentrations 100 times higher than those of potentially interfering ions.